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Introduction
2-Allyl-3,4-dimethoxybenzaldehyde, with the CAS Number 92345-90-9, is an aromatic

aldehyde that holds significant interest in the fields of organic synthesis and medicinal

chemistry.[1] Its unique molecular architecture, featuring an allyl group ortho to the aldehyde

functionality and two methoxy groups on the benzene ring, makes it a versatile precursor for

the synthesis of more complex molecules and a potential scaffold for the development of novel

therapeutic agents.[1] This technical guide provides a comprehensive overview of its chemical

and physical properties, a detailed experimental protocol for its synthesis, and an exploration of

its applications in drug development, particularly as an intermediate for antineoplastic agents.

Core Properties of 2-Allyl-3,4-
dimethoxybenzaldehyde
While specific experimental data for the physical properties of 2-Allyl-3,4-
dimethoxybenzaldehyde are not readily available in the literature, the properties of its

isomers, 2,4-dimethoxybenzaldehyde and 3,4-dimethoxybenzaldehyde (veratraldehyde), can

provide valuable estimations. The following table summarizes the known properties of 2-Allyl-
3,4-dimethoxybenzaldehyde and its related isomers.
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Property
2-Allyl-3,4-
dimethoxybenzalde
hyde

2,4-
Dimethoxybenzald
ehyde

3,4-
Dimethoxybenzald
ehyde
(Veratraldehyde)

CAS Number 92345-90-9[1] 613-45-6[2] 120-14-9[3]

Molecular Formula C₁₂H₁₄O₃[1] C₉H₁₀O₃[2] C₉H₁₀O₃[3]

Molecular Weight 206.24 g/mol [1] 166.17 g/mol [2] 166.17 g/mol [3]

Appearance -
Light brown

powder/solid[2]

Peach coloured

crystals[4]

Melting Point - 68 - 72 °C[2] 40 - 43 °C

Boiling Point -
165 °C @ 10

mmHg[2]
281 °C

Solubility
Low water solubility is

expected
-

Slightly soluble in hot

water; freely soluble in

alcohol and ether

Synthesis of 2-Allyl-3,4-dimethoxybenzaldehyde: An
Experimental Protocol
The synthesis of 2-Allyl-3,4-dimethoxybenzaldehyde can be achieved through a Claisen

rearrangement of the corresponding allyl ether of 3,4-dimethoxyphenol, followed by

formylation. While a specific protocol for this exact molecule is not detailed in the provided

search results, a representative procedure can be adapted from the synthesis of a similar

compound, 2-allyl-3-hydroxybenzaldehyde.

Reaction Scheme:

3,4-Dimethoxyphenyl allyl ether 2-Allyl-3,4-dimethoxyphenol

   Claisen Rearrangement
(High Temperature) 2-Allyl-3,4-dimethoxybenzaldehyde

   Formylation
(e.g., Vilsmeier-Haack)

Click to download full resolution via product page
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General synthesis pathway for 2-Allyl-3,4-dimethoxybenzaldehyde.

Step 1: Synthesis of 3,4-Dimethoxyphenyl allyl ether (Not detailed in search results, general

procedure)

3,4-Dimethoxyphenol is reacted with allyl bromide in the presence of a base such as

potassium carbonate in a suitable solvent like acetone. The reaction mixture is typically

heated under reflux to drive the etherification to completion. After cooling, the inorganic salts

are filtered off, and the solvent is removed under reduced pressure. The crude product can

be purified by distillation or chromatography.

Step 2: Claisen Rearrangement to 2-Allyl-3,4-dimethoxyphenol

The 3,4-dimethoxyphenyl allyl ether is heated to a high temperature, typically in the range of

180-220°C, in an inert solvent or neat. This thermal rearrangement proceeds via a[5][5]-

sigmatropic shift to yield the ortho-allyl phenol. The progress of the reaction can be

monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is

cooled, and the product is purified, usually by column chromatography on silica gel.

Step 3: Formylation to 2-Allyl-3,4-dimethoxybenzaldehyde

The formyl group is introduced onto the aromatic ring of 2-Allyl-3,4-dimethoxyphenol. A

common method for this transformation is the Vilsmeier-Haack reaction. This involves

treating the phenol with a mixture of phosphorus oxychloride (POCl₃) and N,N-

dimethylformamide (DMF) at low temperature, followed by heating. After the reaction is

complete, the mixture is quenched with ice-water and neutralized, leading to the precipitation

of the aldehyde. The crude product is then collected by filtration and purified by

recrystallization or column chromatography.

Applications in Drug Development: A Precursor to
Antineoplastic Agents
2-Allyl-3,4-dimethoxybenzaldehyde serves as a valuable intermediate in the synthesis of

potential anticancer drugs. The aldehyde functional group is particularly useful for the formation

of Schiff bases (imines) through condensation with primary amines. The resulting azomethine
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group (-HC=N-) in the Schiff base is often implicated in the biological activity of these

compounds, including their cytotoxic effects on cancer cells.

The proposed mechanism of action for many Schiff base-containing anticancer agents involves

the induction of apoptosis (programmed cell death). This can be initiated through various

cellular pathways, often involving the mitochondria.

Drug Synthesis

Mechanism of Action

2-Allyl-3,4-dimethoxybenzaldehyde

Schiff Base Anticancer Drug

 Condensation 

Primary Amine
(e.g., on a bioactive scaffold)

Cancer Cell

 Enters Cell 

Apoptosis
(Programmed Cell Death)

 Induction of Apoptosis 

Click to download full resolution via product page

Synthesis and proposed mechanism of action for anticancer Schiff bases.
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Studies on Schiff bases derived from various benzaldehydes have shown that these

compounds can induce apoptosis in cancer cell lines.[5][6] The anticancer mechanism is often

attributed to the presence of the azomethine group, which can interact with biological targets

within the cancer cell, leading to cell death.[6] The lipophilicity and electronic properties

conferred by the allyl and dimethoxy substituents on the benzaldehyde ring can further

modulate the biological activity of the resulting Schiff base drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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